Cas no 93125-46-3 (N-(n-Octyl) Glucosamine)

• Product Name: N-(n-Octyl) Glucosamine
• CAS No: 93125-46-3
• MF: C₁₄H₂₉NO₅
• MW: 291.383764982224
• CID: 4335409
• Update Time: 2025-10-29

N-(n-Octyl) Glucosamine Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 2-deoxy-2-(octylamino)-
• N-(n-Octyl) Glucosamine

• Inchi： 1S/C14H29NO5/c1-2-3-4-5-6-7-8-15-11(9-16)13(19)14(20)12(18)10-17/h9,11-15,17-20H,2-8,10H2,1H3/t11-,12+,13+,14+/m0/s1
• InChI Key： UWPXUJJRQWODJN-REWJHTLYSA-N
• SMILES： O=C[C@H](NCCCCCCCC)[C@H]([C@@H]([C@@H](CO)O)O)O

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

N-(n-Octyl) Glucosamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(n-Octyl) Glucosamine

N-(n-Octyl) Glucosamine (CAS No. 93125-46-3): A Comprehensive Overview of Properties, Applications, and Market Trends

N-(n-Octyl) Glucosamine, with the CAS number 93125-46-3, is a chemically modified derivative of glucosamine, where an n-octyl group is attached to the amino functionality. This structural modification enhances its lipophilicity, making it more compatible with lipid-based formulations compared to its parent compound. The compound is widely recognized for its role in cosmetic and personal care applications, particularly in anti-aging and moisturizing products. Its unique amphiphilic nature allows it to act as an effective emulsifier and penetration enhancer, facilitating the delivery of active ingredients into the skin. This property aligns with current consumer trends favoring multi-functional ingredients that offer both efficacy and sustainability. As the demand for natural-derived yet high-performance additives grows, N-(n-Octyl) Glucosamine has garnered attention for its biodegradability and low environmental impact, addressing concerns raised in searches like "eco-friendly skincare ingredients" and "sustainable cosmetic chemicals."

The synthesis of N-(n-Octyl) Glucosamine typically involves the reductive alkylation of glucosamine with octanal, followed by purification steps to ensure high purity, often exceeding 98%. This process is optimized for scalability in industrial settings, supporting its use in large-scale manufacturing. Chemically, it exhibits stability under a range of pH conditions, which is crucial for formulating products like serums and creams that require long shelf lives. Its molecular structure contributes to its ability to form stable emulsions, reducing the need for synthetic surfactants—a key point for users searching for "natural alternatives in cosmetics." Additionally, its compatibility with other ingredients, such as hyaluronic acid and peptides, makes it a versatile component in anti-aging regimens, echoing popular queries like "best ingredients for wrinkles" and "how to improve skin barrier function."

In terms of applications, N-(n-Octyl) Glucosamine is predominantly utilized in the cosmetics industry for its moisturizing and anti-aging properties. It works by inhibiting enzymes that break down hyaluronic acid, thereby promoting skin hydration and elasticity. This mechanism is often highlighted in consumer education content, responding to searches such as "what reduces hyaluronidase activity." Beyond skincare, it finds use in hair care products as a conditioning agent that improves manageability and shine. The compound's safety profile is well-documented, with studies showing low irritation potential, making it suitable for sensitive skin formulations. This aligns with the growing market for "gentle yet effective skincare," a hot topic in online forums and AI-driven recommendation systems. Moreover, its role in enhancing the bioavailability of other actives positions it as a valuable ingredient in nutraceuticals, though this application is less common and requires further research.

Market trends for N-(n-Octyl) Glucosamine reflect the broader shift toward clean beauty and sustainable sourcing. With increasing awareness of environmental issues, consumers are actively seeking products with transparent supply chains and minimal ecological footprints. Searches like "green chemistry in cosmetics" and "biodegradable emulsifiers" have risen significantly, driving innovation in this space. The compound's derivation from renewable sources, such as shellfish or fungal fermentation (for vegan options), caters to this demand. Economically, the global market for specialized cosmetic ingredients is projected to grow, with N-(n-Octyl) Glucosamine benefiting from its niche yet expanding applications. Regulatory compliance, such as adherence to ISO standards and cosmetic regulations like those in the EU and US, ensures its acceptance in international markets, a point frequently queried by manufacturers in search engines.

From a research perspective, ongoing studies explore the potential of N-(n-Octyl) Glucosamine in biomedical fields, such as wound healing and tissue engineering, though these are still in early stages. Its ability to modulate cellular processes without cytotoxicity makes it a candidate for further investigation. For instance, researchers are examining its role in promoting collagen synthesis, which ties into popular health trends like "natural anti-aging solutions." However, most current data emphasize its cosmetic efficacy, supported by clinical trials demonstrating improvements in skin texture and hydration after topical application. This evidence-based approach resonates with consumers who prioritize "scientifically backed skincare," a common search term in educational platforms and AI chatbots.

In conclusion, N-(n-Octyl) Glucosamine (CAS 93125-46-3) stands out as a multifunctional ingredient with significant promise in cosmetics and beyond. Its combination of efficacy, safety, and sustainability addresses key consumer concerns, while its compatibility with emerging trends ensures continued relevance. As the industry evolves, this compound is likely to see increased adoption, driven by innovation and a growing body of research. For formulators and brands, incorporating N-(n-Octyl) Glucosamine into products can enhance marketability by tapping into demands for natural, high-performance solutions. Always source from reputable suppliers to guarantee quality and compliance, ensuring optimal results in end applications.